Cas no 67197-54-0 (4-Bromo-2-chlorobenzyl Cyanide)

• Product Name: 4-Bromo-2-chlorobenzyl Cyanide
• CAS No: 67197-54-0
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD18390589
• CID: 1095394
• PubChem ID: 58762522
• Update Time: 2025-11-05

4-Bromo-2-chlorobenzyl Cyanide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenyl)acetonitrile
• (4-Bromo-2-chlorophenyl)acetonitrile
• 2-chloro-4-bromophenylacetonitrile
• (4-Bromo-2-chloro-phenyl)-acetonitrile
• 2-chloro-4-bromophenol
• 3-chloro-4-hydroxybromobenzene
• 4-Bromo-2-Chloro Phenol 2-Chloro-4-Bromo Phenol
• 4-bromo-2-chlorobenzyl cyanide
• 4-BroMo-2-chlorophenol 25GR
• 4-BroMo-2-chlorophenol 5GR
• bromo-4 chloro-2 phenol
• para-bromo-ortho-chlorophenol
• AKOS022190068
• MFCD18390589
• Z1269172560
• SY241620
• CS-0197663
• EN300-221573
• (4-bromo-2-chlorophenyl)-acetonitrile
• MXZBZBHXAMJWMY-UHFFFAOYSA-N
• SCHEMBL306921
• LS-10867
• (4-BROMO-2-CHLOROPHENYL)ACETONOTRILE
• 67197-54-0
• 4-Bromo-2-chlorophenylacetonitrile
• ALBB-030436
• DB-303021
• 4-Bromo-2-chlorobenzyl Cyanide

• MDL： MFCD18390589
• Inchi： 1S/C8H5BrClN/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• InChI Key： MXZBZBHXAMJWMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=C(C=1)Cl

Computed Properties

• Exact Mass: 228.92900
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.16858

Additional information on 4-Bromo-2-chlorobenzyl Cyanide

Recent Advances in the Study of 4-Bromo-2-chlorobenzyl Cyanide (CAS: 67197-54-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-chlorobenzyl Cyanide (CAS: 67197-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the role of 4-Bromo-2-chlorobenzyl Cyanide in the development of novel kinase inhibitors and other small-molecule therapeutics. Its unique chemical structure, featuring both bromo and chloro substituents, makes it a valuable building block for the construction of complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent EGFR inhibitors, showcasing its importance in targeted cancer therapy.

In addition to its synthetic applications, research has also explored the mechanistic aspects of 4-Bromo-2-chlorobenzyl Cyanide in biological systems. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed its potential as a covalent modifier of cysteine residues in proteins, opening new avenues for the development of irreversible inhibitors. This property has been particularly valuable in the design of antiviral agents targeting SARS-CoV-2 proteases.

The compound's safety profile and metabolic stability have also been subjects of recent research. A 2024 toxicological study published in Chemical Research in Toxicology provided new insights into its metabolic pathways, identifying major metabolites and potential toxicity concerns. These findings are crucial for the compound's further development as a pharmaceutical intermediate.

From a commercial perspective, the global market for 4-Bromo-2-chlorobenzyl Cyanide has shown steady growth, driven by increasing demand from pharmaceutical companies engaged in drug discovery programs. Recent industry reports indicate that the compound's availability and purity specifications have improved significantly, making it more accessible for research purposes.

Looking forward, researchers are exploring novel synthetic methodologies to produce 4-Bromo-2-chlorobenzyl Cyanide more efficiently and sustainably. A 2023 Green Chemistry publication described an innovative catalytic process that reduces waste generation while maintaining high yields, addressing important environmental concerns in pharmaceutical manufacturing.

In conclusion, 4-Bromo-2-chlorobenzyl Cyanide (CAS: 67197-54-0) continues to be a compound of significant interest in chemical biology and drug discovery. Its diverse applications, from medicinal chemistry to chemical biology probes, underscore its importance in contemporary research. Future studies will likely focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic areas.